Cas no 34662-31-2 (5-Chloro-2-nitrobenzonitrile)
5-Chloro-2-nitrobenzonitrile structure
Product Name:5-Chloro-2-nitrobenzonitrile
CAS No:34662-31-2
MF:C7H3ClN2O2
MW:182.563920259476
MDL:MFCD00007286
CID:54286
PubChem ID:24847230
Update Time:2025-11-07
5-Chloro-2-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-nitrobenzonitrile
- 2-Nitro-5-chlor-benzonitril
- 2-Nitro-5-chlorobenzonitrile
- 3-Chlor-6-nitrobenzonitril
- 3-Chloro-6-nitrobenzonitrile
- 5-Chlor-2-nitrobenzonitril
- 5-chloro-2-nitrobenzenecarbonitrile
- 5-chloro-2-nitro-benzonitrile
- Benzonitrile,5-chloro-2-nitro
- 1-Nitro-2-cyano-4-chlorobenzene
- NSC 310024
- Benzonitrile, 5-chloro-2-nitro-
- HPWJUEZFOUOUEO-UHFFFAOYSA-N
- NSC310024
- 5-chloro-2nitrobenzonitrile
- PARAGOS 440003
- Benzonitrile,5-chloro-2-nitro-
- SBB057284
- AS023
- 34662-31-2
- DTXSID80188219
- AS-49761
- SY083570
- NS00029703
- NSC-310024
- BP-21211
- SCHEMBL1028184
- C2817
- CS-0101024
- J-019693
- AKOS015889511
- FT-0639208
- EINECS 252-132-5
- 5-Chloro-2-nitrobenzonitrile, 97%
- MFCD00007286
- N10373
- DTXCID60110710
- DB-048669
-
- MDL: MFCD00007286
- Inchi: 1S/C7H3ClN2O2/c8-6-1-2-7(10(11)12)5(3-6)4-9/h1-3H
- InChI Key: HPWJUEZFOUOUEO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C#N)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.98800
- Monoisotopic Mass: 181.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6
Experimental Properties
- Color/Form: Bright yellow to bright brown needle
- Density: 1.6133 (rough estimate)
- Melting Point: 89-91 °C (lit.)
- Boiling Point: 120°C/20mmHg(lit.)
- Flash Point: 143.1°C
- Refractive Index: 1.5557 (estimate)
- PSA: 69.61000
- LogP: 2.64308
- Solubility: Not determined
5-Chloro-2-nitrobenzonitrile Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302 + H312 + H332-H315-H319-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
- Storage Condition:Store in a cool, dry place. Store in tightly closed containers.
5-Chloro-2-nitrobenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Chloro-2-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160566-100g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 95% | 100g |
$587 | 2021-06-16 | |
| Chemenu | CM160566-100g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 95% | 100g |
$587 | 2022-06-11 | |
| Apollo Scientific | OR345327-5g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 98+% | 5g |
£39.00 | 2025-02-19 | |
| Apollo Scientific | OR345327-25g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 98+% | 25g |
£137.00 | 2025-02-19 | |
| abcr | AB463814-1 g |
5-Chloro-2-nitrobenzonitrile; . |
34662-31-2 | 1g |
€83.40 | 2023-07-18 | ||
| abcr | AB463814-5 g |
5-Chloro-2-nitrobenzonitrile; . |
34662-31-2 | 5g |
€129.60 | 2023-07-18 | ||
| abcr | AB463814-25 g |
5-Chloro-2-nitrobenzonitrile; . |
34662-31-2 | 25g |
€297.90 | 2023-07-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C869479-1g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 97% | 1g |
¥300.60 | 2022-09-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 115614-5G |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 97% | 5G |
¥977.76 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2817-5g |
5-Chloro-2-nitrobenzonitrile |
34662-31-2 | 97.0%(GC) | 5g |
¥690.0 | 2022-06-10 |
5-Chloro-2-nitrobenzonitrile Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
34662-31-2 (5-Chloro-2-nitrobenzonitrile) Related Products
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- 34662-28-7(3-Chloro-2-nitrobenzonitrile)
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